ethyl 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-[2-(2-fluorophenyl)-2-hydroxyethyl]triazole-4-carboxylate
• InChI: InChI=1S/C13H14FN3O3/c1-2-20-13(19)11-7-17(16-15-11)8-12(18)9-5-3-4-6-10(9)14/h3-7,12,18H,2,8H2,1H3
• InChI Key: CPVQTPQQNBQIAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=N1)CC(C2=CC=CC=C2F)O
• Molecular Formula: C13H14FN3O3
• Molecular Weight: 279.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its molecular formula. The molecular formula for “ethyl 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate” is C13H14FN3O3.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular structure and composition. The molecular weight of “ethyl 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate” is 279.267 Da.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of novel organic molecules, demonstrating its versatility as a building block in organic chemistry. For instance, its derivatives have been synthesized and characterized through various analytical techniques, highlighting its role in the development of new chemical entities with potential biological activities (Riadi et al., 2021).

Biological Activities

• Research has focused on exploring the biological activities of compounds containing the ethyl 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate moiety. For example, derivatives have been screened for antimicrobial, antilipase, and antiurease activities, with some exhibiting good to moderate activities against test microorganisms (Başoğlu et al., 2013). Additionally, compounds have been evaluated for antitumor activity against various cancer cell lines, showcasing the potential of these molecules in cancer research (Xiong et al., 2009).

Chemical Properties and Interactions

• Studies on the compound's derivatives have contributed to understanding their chemical properties and interactions. For instance, the synthesis, characterization, and analysis of π-hole tetrel bonding interactions in derivatives indicate their potential for forming stable molecular structures, useful in materials science and molecular design (Ahmed et al., 2020).

Applications in Synthesis

• The compound has been applied in the synthesis of complex molecules, such as the herbicide carfentrazone-ethyl, demonstrating its utility in agricultural chemistry. This showcases an efficient method employing the compound for developing agrochemicals with enhanced efficacy and reduced environmental impact (Fan et al., 2015).

Fluorescent Probes and Sensing

• Ethyl 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylate derivatives have been designed and synthesized as fluorescent probes, enabling the selective and sensitive detection of biothiols in living cells. This application is critical in analytical chemistry and diagnostics for understanding cellular functions and disease mechanisms (Wang et al., 2017).